Cas no 2138421-99-3 (2-(dimethylamino)-N-[(2-methylmorpholin-2-yl)methyl]acetamide)

• Product Name: 2-(dimethylamino)-N-[(2-methylmorpholin-2-yl)methyl]acetamide
• CAS No: 2138421-99-3
• MF: C₁₀H₂₁N₃O₂
• MW: 215.292642354965
• CID: 6137878
• PubChem ID: 165947409
• Update Time: 2025-10-31

2-(dimethylamino)-N-[(2-methylmorpholin-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-715495
• 2-(dimethylamino)-N-[(2-methylmorpholin-2-yl)methyl]acetamide
• 2138421-99-3

• Inchi： 1S/C10H21N3O2/c1-10(7-11-4-5-15-10)8-12-9(14)6-13(2)3/h11H,4-8H2,1-3H3,(H,12,14)
• InChI Key： LBRJHBJJJUCHTA-UHFFFAOYSA-N
• SMILES： O1CCNCC1(C)CNC(CN(C)C)=O

Computed Properties

• Exact Mass: 215.16337692g/mol
• Monoisotopic Mass: 215.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 53.6Ų

Additional information on 2-(dimethylamino)-N-[(2-methylmorpholin-2-yl)methyl]acetamide

Comprehensive Overview of 2-(dimethylamino)-N-[(2-methylmorpholin-2-yl)methyl]acetamide (CAS No. 2138421-99-3)

2-(dimethylamino)-N-[(2-methylmorpholin-2-yl)methyl]acetamide (CAS No. 2138421-99-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and medicinal chemistry. The presence of both dimethylamino and morpholinyl moieties in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for 2-(dimethylamino)-N-[(2-methylmorpholin-2-yl)methyl]acetamide has increased due to its relevance in targeting neurological and metabolic pathways. Researchers are particularly interested in its potential as a modulator of specific receptors, which could lead to breakthroughs in treating conditions like anxiety, depression, and metabolic disorders. The compound's CAS No. 2138421-99-3 is frequently searched in academic databases, reflecting its growing importance in scientific literature.

One of the key features of 2-(dimethylamino)-N-[(2-methylmorpholin-2-yl)methyl]acetamide is its balanced lipophilicity and solubility, which are critical for bioavailability in drug formulations. This property aligns with current trends in pharmaceutical research, where optimizing drug delivery systems is a major focus. The compound's morpholinyl group, in particular, is known to enhance binding affinity to certain biological targets, making it a valuable scaffold for drug design.

The synthesis of 2-(dimethylamino)-N-[(2-methylmorpholin-2-yl)methyl]acetamide involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. Modern techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve efficiency and reduce environmental impact. These advancements resonate with the broader push for sustainable chemistry practices in the industry.

From a commercial perspective, CAS No. 2138421-99-3 is listed in catalogs of several fine chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its pricing and availability are often topics of discussion among procurement specialists, especially those involved in high-throughput screening and combinatorial chemistry. The compound's dimethylamino functionality also makes it a candidate for further derivatization, expanding its utility in diverse applications.

In the context of AI-driven drug discovery, 2-(dimethylamino)-N-[(2-methylmorpholin-2-yl)methyl]acetamide has been flagged as a promising candidate for virtual screening and molecular docking studies. Computational models predict favorable interactions with proteins involved in neurotransmission, which aligns with the increasing interest in neuroactive compounds. This intersection of chemistry and artificial intelligence is a hot topic in both academic and industrial circles.

Safety and regulatory compliance are also critical considerations for CAS No. 2138421-99-3. While the compound is not classified as hazardous under standard guidelines, proper handling protocols are recommended to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed information on storage, handling, and disposal, which are essential for laboratories and manufacturing facilities.

Looking ahead, the potential of 2-(dimethylamino)-N-[(2-methylmorpholin-2-yl)methyl]acetamide in personalized medicine is an exciting avenue. With the rise of precision medicine, researchers are exploring how structurally nuanced compounds like this can be tailored to individual patient profiles. This aligns with broader healthcare trends emphasizing targeted therapies and reduced side effects.

In summary, 2-(dimethylamino)-N-[(2-methylmorpholin-2-yl)methyl]acetamide (CAS No. 2138421-99-3) represents a compelling case study in modern medicinal chemistry. Its unique structure, combined with its potential applications in drug discovery and development, makes it a compound of significant interest. As research continues to unfold, its role in addressing unmet medical needs is likely to expand, solidifying its place in the pharmaceutical landscape.